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Compound of Interest

Compound Name: Urea ammonium nitrate

Cat. No.: B1144233

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the compatibility of Urea Ammonium Nitrate
(UAN) with various pesticides and micronutrients. It includes troubleshooting guides, frequently
asked questions (FAQs), and detailed experimental protocols to ensure the success and safety
of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is UAN and why is its compatibility with other agents a concern?

Al: UAN (Urea Ammonium Nitrate) is a liquid fertilizer solution containing a mixture of urea,
ammonium nitrate, and water. It is a popular nitrogen source in agriculture due to its ease of
application. However, when tank-mixing UAN with pesticides or micronutrients, physical or
chemical incompatibilities can arise. These can lead to the formation of precipitates that clog
spray nozzles, reduced efficacy of the active ingredients, and potential crop injury.[1][2]

Q2: What is a "jar test" and why is it crucial before tank-mixing?

A2: Ajar test is a simple, small-scale procedure to assess the physical compatibility of a
mixture of products (UAN, pesticides, micronutrients) before large-scale tank-mixing.[3][4] It
helps to identify potential issues like the formation of solids, gels, or separation into layers,
which could cause application problems.[1] Performing a jar test is a critical step to prevent
costly and time-consuming issues with clogged equipment and ineffective applications.[1]

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1144233?utm_src=pdf-interest
https://www.benchchem.com/product/b1144233?utm_src=pdf-body
https://www.benchchem.com/product/b1144233?utm_src=pdf-body
https://ag.purdue.edu/department/extension/ppp/resources/ppp-publications/ppp-122.html
https://osunpk.com/2016/02/07/herbicide-and-uan-tank-mixed-for-top-dress/
https://www.farmtrials.com.au/trial/13855
https://www.farmtrials.com.au/view_attachment.php?trial_attachment_id=4514
https://ag.purdue.edu/department/extension/ppp/resources/ppp-publications/ppp-122.html
https://ag.purdue.edu/department/extension/ppp/resources/ppp-publications/ppp-122.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Q3: What is the recommended order for mixing UAN with pesticides and micronutrients?

A3: The general rule of thumb is to follow the W.A.L.E.S. acronym, though some product labels
may specify a different order.[5] Start by filling the tank with 50% of the required water. Then
add the components in the following sequence, with good agitation between each addition:

Wettable powders and Water-dispersible granules

Agitate thoroughly

Liquid flowables and suspensions

Emulsifiable concentrates

Solutions (this is where UAN is typically added) and Surfactants.[5]

Always consult the product labels for specific mixing instructions, as some may require pre-
slurrying dry products in water before adding them to the UAN solution.[1]

Q4: What are the visual signs of incompatibility in a jar test or tank mix?

A4: Signs of physical incompatibility include:

» Precipitation: Formation of solid particles that settle at the bottom.

e Flocculation: Clumping of particles, creating a "cottage cheese" appearance.

e Gels or thick pastes: The mixture becomes viscous and difficult to pour.[1]

e Separation: The components form distinct layers, like oil and water.[1]

o Heat generation: An exothermic reaction indicating chemical incompatibility.

e White clouds or clear divisions appearing in the mixture.[3]

Q5: Can temperature affect the compatibility of UAN mixtures?

A5: Yes, temperature plays a significant role. Cold temperatures can increase the likelihood of
"salting out,"” where dissolved salts in the UAN crystallize and fall out of solution, potentially

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://agrion.com.au/technical-notes/avoiding-common-tank-mixing-issues/
https://agrion.com.au/technical-notes/avoiding-common-tank-mixing-issues/
https://ag.purdue.edu/department/extension/ppp/resources/ppp-publications/ppp-122.html
https://ag.purdue.edu/department/extension/ppp/resources/ppp-publications/ppp-122.html
https://ag.purdue.edu/department/extension/ppp/resources/ppp-publications/ppp-122.html
https://www.farmtrials.com.au/trial/13855
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

plugging equipment.[6][7] Some herbicides are also more prone to coagulation in cold UAN
solutions. It is generally advised not to spray at temperatures over 25°C to avoid crop scorch.

[3]

Experimental Protocols

Detailed Jar Test Protocol for UAN, Pesticide, and
Micronutrient Mixtures

This protocol provides a step-by-step method for conducting a jar test to determine the physical
compatibility of UAN with one or more pesticides and/or micronutrients.

Materials:

e Aclean, clear glass quart jar with a lid

e The UAN solution you intend to use

e The pesticide(s) and micronutrient(s) to be tested

e The carrier (water) if applicable

e Measuring spoons or graduated cylinders for accurate measurement
o A stopwatch or timer

o Safety glasses and gloves

Procedure:

o Preparation: Wear appropriate personal protective equipment. Ensure the jar is clean and
dry.

e Add Carrier: If your final spray solution will include water, add the proportional amount to the
jar first. For example, if you plan to mix 50 gallons of water with 50 gallons of UAN, start with
a 1:1 ratio in your jar.

e Follow Mixing Order (W.A.L.E.S.):
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o Add any wettable powders or water-dispersible granules first. Cap the jar and shake well
to disperse.

o Add liquid flowables and suspensions. Cap and shake.

o Add emulsifiable concentrates. Cap and shake.

o Add the UAN solution. Cap and shake.

o Finally, add any surfactants or other adjuvants. Cap and shake.

o Note: If you are not using water as a carrier, begin with the UAN solution and then add the
other components in the correct order.

o Agitation: After adding each component, securely close the lid and invert the jar 10-15 times
to ensure thorough mixing.

o Observation (Initial): Immediately after mixing, observe the solution for any signs of
incompatibility as listed in FAQ Q4.

o Observation (After 30 Minutes): Let the jar stand undisturbed for 30 minutes and observe
again for any settling, layering, or formation of precipitates.

o Observation (After 24 Hours - Optional but Recommended): For a more thorough
assessment, let the jar sit for 24 hours and check for any delayed incompatibility reactions.

e Interpretation of Results:
o Compatible: The mixture remains uniform and free of precipitates or separation.

o Incompatible: Any of the signs of incompatibility are observed. Do not proceed with this
tank mix.

o Conditionally Compatible: Minor separation may occur but readily re-suspends with
agitation. This mixture may be usable with constant and vigorous agitation in the spray
tank.

Quantitative Data Summary
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The following tables provide a summary of compatibility information for UAN with various
pesticides and micronutrients. This data is compiled from multiple sources and should be used
as a general guide. A jar test is always recommended before mixing.

Table 1: UAN and Pesticide Compatibility

. Active Ingredient Compatibility with
Pesticide Type Notes
Example UAN

May require pre-
Herbicides 2,4-D Amine Use with caution mixing with water to

avoid separation.[4]

Dry formulations
Atrazine Generally Compatible should be pre-slurried

with water.[1]

Glyphosate Generally Compatible
Nicosulfuron Compatible Alar testis stil
recommended.[8]

Finesse Generally Compatible

Insecticides Chlorpyrifos Generally Compatible
Bifenthrin Generally Compatible

Fungicides Propiconazole Generally Compatible
Azoxystrobin Generally Compatible

Table 2: UAN and Micronutrient/Other Fertilizer Compatibility
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Micronutrient/Fertil Chemical Compatibility with i
otes

izer Formula/Name UAN-32
Mixing order is critical,
add ATS after the

Ammonium ) ) herbicide. High

) (NH4)25203 Use with caution ]

Thiosulfate (ATS) concentrations of ATS
can increase
incompatibility risk.[9]
A good option for

Ammoniated Zinc - Compatible adding zinc with UAN.
[7]

Ammonium (NH4)2HPOa4 / )

Incompatible [10]

Phosphate NH4H2PO4

Calcium Nitrate Ca(NOs)2 Incompatible [10]

Potassium Chloride KCI Incompatible [10]

Phosphoric Acid H3POa4 Incompatible [10]

Sulfuric Acid H2S0a4 Incompatible [10]

Troubleshooting Guides

Problem 1: Precipitates or "sludge" form in the tank.
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Potential Cause Solution

Always follow the W.A.L.E.S. mixing order
o unless a product label specifies otherwise.[5]
Incorrect Mixing Order .
Ensure dry products are added and dispersed

before liquids.

The products are not compatible. Stop and drain
Chemical Incompatibility the tank safely. Clean the tank thoroughly before

reuse. Always perform a jar test to prevent this.

Cold temperatures can cause some products to
Low Water Temperature fall out of solution. Try to mix and apply when

temperatures are moderate.[6]

Poor Water Qualit Hard water (high in calcium and magnesium)
oor Water Quality _ _ _ _ -
can sometimes interfere with mixture stability.

Problem 2: Spray nozzles are clogging.

Potential Cause Solution

Small, unseen precipitates from an incompatible
Incompatible Mixture mix can clog nozzle screens. Conduct a jar test

to confirm compatibility.

In cold weather, the salts in UAN can crystallize.
[6][7] Avoid storing UAN at temperatures below

"Salting Out" of UAN its salt-out point. If crystals have formed, they
may be re-dissolved by circulating warmer

solution or adding water.[6]

Ensure dry formulations are completely
] ) dissolved and dispersed before adding other
Incomplete Dissolving of Dry Products ) ) ]
components. Pre-slurrying with water is often

recommended.[1]

Problem 3: Crop shows signs of leaf burn or injury after application.
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Potential Cause Solution

Applying high rates of UAN, especially in a
) o broadcast spray, can cause foliar burn. Consider
High Application Rate of UAN . . .
using streamer nozzles to direct the solution to

the soil.

Spraying in hot, humid weather increases the
Hot and Humid Conditions risk of crop injury.[3] Apply during cooler parts of
the day.

UAN can enhance the activity of some

herbicides, leading to increased crop response.
Herbicide and UAN Synergy [11] Be cautious with post-emergence

applications and always check herbicide labels

for restrictions when using UAN as a carrier.[11]

Using flat fan nozzles for combined herbicide
and UAN application can increase leaf coverage

Incorrect Nozzle Type and the risk of burn.[2] Streamer nozzles are
often recommended for applying UAN to

minimize foliar contact.[2]

Visualizations
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Caption: Workflow for assessing UAN mixture compatibility.
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This comprehensive guide should assist you in successfully and safely conducting your
experiments involving UAN and its mixtures. Always prioritize safety and follow product label
instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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